Cas no 2091370-02-2 ()

• CAS No: 2091370-02-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 6770633
• PubChem ID: 121231662

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H8BrNO/c11-8-1-2-10-9(5-8)7(6-13)3-4-12-10/h1-5,13H,6H2
• InChI Key： HPCNTVIQSSATEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C=CN=2)CO

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols